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Get Quote

Executive Summary

The Reformatsky reaction traditionally couples

-halo esters with carbonyls using Zinc to form

-hydroxy esters.[2][3][4] However, ester products often require complex manipulations to
convert into ketones or aldehydes. By substituting the ester with a Weinreb amide functionality
(N-methoxy-N-methylamide), researchers can isolate stable

-hydroxy amides.

2-iodo-N-methoxy-N-methylacetamide is the reagent of choice for this transformation. The
C-I bond is significantly weaker than C—Br or C—CI bonds, facilitating rapid oxidative addition of
Zinc under mild conditions—a critical requirement given that amides are generally less
electrophilic and less acidic than their ester counterparts.

Key Advantages[1]

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b12437588#bc-rfq
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Reactions/Organic_Reactions/Clemmensen_Reduction/Reformatsky_Reaction
https://www.beilstein-journals.org/bjoc/articles/14/21
https://www.organic-chemistry.org/namedreactions/reformatsky-reaction.shtm
https://www.benchchem.com/product/b12437588/docs?utm_src=pdf-body#application-note-reformatsky-reaction-with-2-iodo-n-methoxy-n-methylacetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12437588?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Chemoselectivity: The Weinreb amide moiety prevents over-addition of nucleophiles in
downstream functionalization.

e Enhanced Reactivity: The

-iodo substituent lowers the activation energy for Zinc insertion compared to bromo-analogs.

o Versatility: The resulting

-hydroxy Weinreb amides can be converted to

-hydroxy ketones via Grignard or organolithium addition.

Mechanistic Insight

The reaction proceeds via the formation of a Zinc enolate.[5] Unlike Lithium enolates, the
Reformatsky reagent is less basic, allowing for high functional group tolerance.[4]

Reaction Pathway[1][2][3][5][6]1[71[8][9]

o Oxidative Insertion: Activated Zinc inserts into the C—I bond of the reagent.

o Dimerization/Equilibrium: The organozinc species exists in equilibrium between monomeric
and dimeric forms in solution (THF).

» Nucleophilic Addition: The Zinc enolate attacks the aldehyde/ketone carbonyl.

o Note: The methoxy oxygen of the Weinreb amide can coordinate with the Zinc center,
potentially stabilizing the enolate and influencing the stereochemical outcome via a
chelated transition state.

o Hydrolysis: Acidic workup releases the

-hydroxy amide.
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Figure 1: Mechanistic pathway of the Reformatsky reaction using the Weinreb amide reagent.

Reagent Preparation Protocol

Commercially available 2-iodo-N-methoxy-N-methylacetamide can be expensive or unstable
upon long-term storage. It is recommended to synthesize it fresh from the chloro-derivative via
Finkelstein exchange.

Step 1: Synthesis of 2-chloro-N-methoxy-N-
methylacetamide

Reagents: Chloroacetyl chloride, N,O-dimethylhydroxylamine HCI,

Dissolve N,O-dimethylhydroxylamine hydrochloride (1.0 equiv) in water.

Dissolve chloroacetyl chloride (1.0 equiv) in

Combine solutions at 0°C.

Slowly add
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(2.0 equiv) to the biphasic mixture with vigorous stirring. Evolution of
gas will occur.
 Stir at room temperature for 4 hours.

o Separate phases. Wash organic layer with brine, dry over

, and concentrate.[6]

e Yield: typically >90% (Colorless oil).

Step 2: Finkelstein Exchange (Chloro lodo)

Reagents: 2-chloro-N-methoxy-N-methylacetamide, Sodium lodide (Nal), Acetone.

Dissolve the chloro-amide (1.0 equiv) in anhydrous acetone (0.5 M).

e Add Sodium lodide (2.0 equiv).

 Stir the suspension at room temperature for 12—18 hours. A precipitate (NaCl) will form.
« Filter off the solids.

o Concentrate the filtrate.[6][7]

» Redissolve residue in

or
and wash with aqueous sodium thiosulfate (to remove free iodine) and water.

e Dry and concentrate.

o Storage: Store at -20°C protected from light. The iodo-compound is light sensitive.

Reformatsky Reaction Protocol
Materials

o Reagent: 2-iodo-N-methoxy-N-methylacetamide (1.2 — 1.5 equiv).
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Metal: Zinc dust (activated, 2.0 — 3.0 equiv).

Electrophile: Aldehyde or Ketone (1.0 equiv).[8]

Solvent: Anhydrous THF (Tetrahydrofuran).

Activators: TMSCI (Trimethylsilyl chloride) or 1,2-dibromoethane.

Zinc Activation (Critical Step)

The success of the Reformatsky reaction depends heavily on the surface area and cleanliness
of the Zinc.

e Place Zinc dust (3.0 equiv) in a flame-dried multi-neck flask under Argon.
e Add anhydrous THF (1 mL per mmol substrate).
e Add TMSCI (0.05 equiv) and stir at room temperature for 15 minutes.

o Alternative: Use 1,2-dibromoethane (0.05 equiv) and heat to reflux for 2 minutes, then
cool.

Coupling Procedure

e Initiation: Add a small portion (approx. 10%) of the 2-iodo-N-methoxy-N-methylacetamide
solution to the activated Zinc suspension.

o Heat the mixture gently (40-50°C) until the reaction initiates (indicated by a slight exotherm
or foaming).

o Tip: If initiation is sluggish, add a crystal of lodine.

o Addition: Once initiated, add a solution containing the Electrophile (1.0 equiv) and the
remaining lodo-reagent dropwise over 30—45 minutes. Maintain a gentle reflux or 50°C
temperature during addition.

o Completion: Stir at reflux for 2—4 hours. Monitor by TLC (disappearance of aldehyde/ketone).

[6]7]
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e Quench: Cool to 0°C. Quench with saturated aqueous

o Extraction: Extract with EtOAc (3x). Wash combined organics with brine, dry over

 Purification: Flash column chromatography (Hexanes/EtOAc).

Data Summary Table

Parameter Specification Notes

o Reagent (1.5 eq) : Electrophile  Excess reagent compensates
Stoichiometry

(1.0 eq) for homocoupling.
Higher temp needed for
Temperature 40°C to Reflux i
amides vs esters.
] Depends on steric bulk of
Time 2 - 6 Hours )
electrophile.
Lower yields with highl
Yield 60 - 85% _ Y i
hindered ketones.
Product -hydroxy-N-methoxy-N- Stable to air/moisture.
methylamide

Downstream Application: Synthesis of -Hydroxy
Ketones

The primary value of this protocol is the ability to transform the Weinreb amide into a ketone.
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Figure 2: Conversion of the Reformatsky product to

-hydroxy ketones.

Protocol:

Dissolve the

-hydroxy Weinreb amide in anhydrous THF.

e Coolto 0°C.

» Add Grignard reagent (3.0 equiv). Note: Extra equivalents are consumed by the free

hydroxyl group (deprotonation) before attacking the amide.

e Stir at RT for 1-2 hours.

e Quench with

(1M).[6] The tetrahedral intermediate collapses to the ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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